molecular formula C19H20F3N7O B6537400 4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide CAS No. 1058228-75-3

4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide

Cat. No. B6537400
CAS RN: 1058228-75-3
M. Wt: 419.4 g/mol
InChI Key: WQCRQYDIRZNHLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-{3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide” is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine class . This class of compounds has been synthesized effectively by using monosubstituted tetrazine or tetrazine-based fused rings as starting materials .


Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-b]pyridazine derivatives has been achieved using various synthetic approaches . For instance, one method involves the reaction of 6a with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (7a) in refluxing ethanol, in the presence of a catalytic amount of piperidine .


Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[4,3-b]pyridazine derivatives has been studied using X-ray diffraction . This technique provides detailed information about the atomic arrangement and bonding within the molecule.


Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[4,3-b]pyridazine derivatives have been studied . For example, the reaction of 6a with two equivalents of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (7a) in refluxing ethanol, in the presence of a catalytic amount of piperidine, was reported .


Physical And Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[4,3-b]pyridazine derivatives have been analyzed . For instance, one of the compounds exhibits excellent thermal stability (Td = 305 °C) and a remarkable measured density of 1.91 g cm−3 at 20 °C .

Scientific Research Applications

Antibacterial Activity

This compound has been investigated for its antibacterial properties. A study by Zhang et al. synthesized a series of novel triazolo[4,3-a]pyrazine derivatives, including our compound of interest. These derivatives were evaluated for in vitro antibacterial activity using the microbroth dilution method. Notably, compound 2e exhibited superior antibacterial activity against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains, with MICs (minimum inhibitory concentrations) comparable to the first-line antibacterial agent ampicillin .

Anticancer Potential

Another study discovered that derivatives of [1,2,4]triazolo[4,3-a]pyrazine, similar to our compound, exhibited excellent anti-tumor activity against various cancer cell lines. For instance, compound 22i demonstrated remarkable anti-tumor effects against A549, MCF-7, and HeLa cancer cells, with IC50 values in the nanomolar range. Additionally, it showed superior c-Met kinase inhibition ability .

Analgesic and Anti-Inflammatory Properties

While specific studies on our compound’s analgesic and anti-inflammatory effects are scarce, it’s worth exploring these potential therapeutic applications. Triazolo[4,3-a]pyrazine derivatives have been associated with anti-inflammatory properties, making them interesting candidates for further investigation .

Enzyme Inhibition

Triazolo[4,3-a]pyrazine derivatives may act as enzyme inhibitors. Investigating their effects on specific enzymes, such as carbonic anhydrase or cholinesterase, could reveal valuable insights into their pharmacological potential .

Safety and Hazards

The safety and hazards associated with [1,2,4]triazolo[4,3-b]pyridazine derivatives have been evaluated . For example, compound 5 exhibits excellent insensitivity toward external stimuli (IS = 43 J and FS > 360 N), suggesting it as a secondary explosive .

Future Directions

The future directions for the development of [1,2,4]triazolo[4,3-b]pyridazine derivatives involve designing potent inhibitors for various diseases . Researchers are actively conducting studies on the development of BRD4 inhibitors against various diseases .

properties

IUPAC Name

4-(3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-[4-(trifluoromethyl)phenyl]piperazine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20F3N7O/c1-2-15-24-25-16-7-8-17(26-29(15)16)27-9-11-28(12-10-27)18(30)23-14-5-3-13(4-6-14)19(20,21)22/h3-8H,2,9-12H2,1H3,(H,23,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQCRQYDIRZNHLS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NN=C2N1N=C(C=C2)N3CCN(CC3)C(=O)NC4=CC=C(C=C4)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20F3N7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

419.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.